4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile
Overview
Description
4-(3-Fluoropyridin-2-yl)oxane-4-carbonitrile, also known as FPOC, is an organic compound that has been widely used in research and development for its unique properties. FPOC is an important building block for the synthesis of various organic compounds, and it has been used in the synthesis of a range of pharmaceuticals, including anti-cancer agents and antibiotics. It is also used in the synthesis of polymers and plastics, as well as in the production of nanomaterials.
Scientific Research Applications
4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile has been used in a wide range of scientific research applications, such as in the synthesis of various organic compounds, the development of new pharmaceuticals, and the production of polymers and plastics. It has also been used in the synthesis of nanomaterials and in the development of new catalysts. In addition, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile has been used in the study of the structure and function of proteins, as well as in the study of the mechanisms of drug action.
Mechanism of Action
The mechanism of action of 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile is not yet fully understood. However, it is believed that the compound acts as a nucleophile, which means that it can react with other molecules to form new compounds. It is also believed that the compound can act as a catalyst, which means that it can speed up the rate of a chemical reaction. Additionally, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile has been shown to act as an inhibitor of certain enzymes, which may be useful in the development of new drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile have not yet been fully studied. However, some studies have suggested that the compound may have a role in the regulation of cell growth and differentiation, as well as in the regulation of the activity of certain enzymes. Additionally, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile has been shown to have an effect on the activity of certain proteins, which may be useful in the development of new drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile in laboratory experiments include its low cost and its availability in a wide range of concentrations. Additionally, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile is relatively stable and can be stored for long periods of time without significant degradation. The main limitation of using 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile in laboratory experiments is that it is toxic and can be hazardous to handle. Additionally, the compound can be difficult to work with due to its reactivity.
Future Directions
The future directions for the use of 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile in scientific research include the development of new pharmaceuticals, the development of new catalysts, and the study of the structure and function of proteins. Additionally, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile could be used in the development of new materials, such as nanomaterials and polymers, and in the study of the mechanisms of drug action. Finally, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile could be used in the study of the biochemical and physiological effects of the compound, which could lead to a better understanding of its potential uses.
Synthesis Methods
The synthesis of 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile is typically achieved through the reaction of 4-fluorophenol with pyridine in the presence of a base, such as potassium carbonate. The reaction is typically conducted in a sealed vessel at an elevated temperature, such as 120°C, for a period of time, such as 1 hour. The reaction can also be conducted in the presence of an acid, such as hydrochloric acid, to increase the yield of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile involves the reaction of 3-fluoropyridine-2-carbaldehyde with ethyl 4-hydroxybutyrate followed by cyclization and subsequent reaction with sodium cyanide.", "Starting Materials": [ "3-fluoropyridine-2-carbaldehyde", "ethyl 4-hydroxybutyrate", "sodium cyanide" ], "Reaction": [ "Step 1: 3-fluoropyridine-2-carbaldehyde is reacted with ethyl 4-hydroxybutyrate in the presence of a base catalyst to form the corresponding ester intermediate.", "Step 2: The ester intermediate is then cyclized using a Lewis acid catalyst to form the oxane ring.", "Step 3: The resulting oxane intermediate is then reacted with sodium cyanide to form the carbonitrile group.", "Step 4: The final product, 4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile, is obtained after purification and isolation." ] } | |
CAS RN |
1875021-06-9 |
Product Name |
4-(3-fluoropyridin-2-yl)oxane-4-carbonitrile |
Molecular Formula |
C11H11FN2O |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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